Cas no 2001687-53-0 (1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine)

• Product Name: 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• CAS No: 2001687-53-0
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5866688
• PubChem ID: 165864947
• Update Time: 2025-10-24

1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• 2001687-53-0
• EN300-1076223
• 1'-(propan-2-yl)-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-pyrrolidine]

• Inchi： 1S/C13H20N2O/c1-10(2)15-7-5-13(9-15)11-4-8-16-12(11)3-6-14-13/h4,8,10,14H,3,5-7,9H2,1-2H3
• InChI Key： FUVVPJBCTPNHGK-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC12CCN(C(C)C)C1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.4Ų

Additional information on 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine

Professional Introduction to Compound with CAS No. 2001687-53-0 and Product Name: 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine

The compound with the CAS number 2001687-53-0 and the product name 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic pyrrolidine derivative has garnered considerable attention due to its unique structural features and potential biological activities. The compound's molecular architecture, featuring a spirocyclic core linked by a pyridine and pyrrolidine ring system, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in spirocyclic compounds due to their inherent structural rigidity and the potential for multiple hydrogen bonding interactions. These characteristics often contribute to enhanced binding affinity and selectivity in biological targets. The presence of the propan-2-yl substituent in the molecule introduces a flexible side chain that can modulate interactions with biological receptors, making it a key feature for fine-tuning pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The spirofuro[3,2-c]pyridine core is particularly noteworthy, as it has been implicated in various pharmacophoric frameworks known to exhibit bioactivity. For instance, similar scaffolds have shown promise in inhibiting enzymes and receptors involved in inflammatory pathways, making this compound a valuable asset for research focused on chronic disease management.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds. The 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine structure aligns well with this trend, offering a versatile platform for further derivatization and optimization. Researchers have been exploring its potential as a lead compound for drugs targeting neurological disorders, cardiovascular diseases, and even certain types of cancer.

The synthesis of this compound involves intricate multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The spirocyclic linkage between the furan and pyridine rings necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access such complex molecules more efficiently than ever before, opening up new avenues for structural diversification.

Beyond its synthetic significance, this compound has attracted attention for its potential role in drug discovery pipelines. Computational modeling studies have suggested that it may interact with various biological targets through multiple binding modes. This flexibility could be leveraged to develop drugs with improved pharmacokinetic profiles and reduced side effects. Furthermore, the spirocyclic core's stability under physiological conditions makes it an attractive candidate for long-term therapeutic applications.

The pharmacological evaluation of 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine is still in its early stages, but preliminary results are promising. In vitro assays have indicated that it exhibits moderate activity against certain enzymes associated with inflammation and oxidative stress. These findings align with the broader trend of utilizing spirocyclic compounds to develop anti-inflammatory and antioxidant therapies.

As research continues to uncover new biological functions of this molecule, its potential applications are likely to expand. The combination of structural complexity and functional diversity makes it an intriguing subject for medicinal chemists seeking novel drug candidates. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

The development of 1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine also underscores the importance of interdisciplinary approaches in modern drug discovery. By integrating insights from computational chemistry, organic synthesis, and pharmacology, researchers can accelerate the identification of promising lead compounds like this one. This holistic approach not only enhances efficiency but also increases the likelihood of success in developing new treatments for complex diseases.

In conclusion,1'-(propan-2-yl)-6,7-dihydro-5H-spirofuro3',2-cpyridine represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and promising biological activities position it as a valuable asset for ongoing research efforts aimed at developing novel drugs. As our understanding of its properties continues to grow,CAS No 2001687 will undoubtedly play a pivotal role in shaping future treatments across multiple therapeutic areas.